molecular formula C9H9NS B13293375 3-(1-Sulfanylethyl)benzonitrile

3-(1-Sulfanylethyl)benzonitrile

Cat. No.: B13293375
M. Wt: 163.24 g/mol
InChI Key: DUECDNTUYICVIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-Sulfanylethyl)benzonitrile (CAS: 1534447-88-5) is a benzonitrile derivative featuring a sulfanylethyl (-SCH2CH2-) substituent at the meta position of the benzene ring. This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

Properties

Molecular Formula

C9H9NS

Molecular Weight

163.24 g/mol

IUPAC Name

3-(1-sulfanylethyl)benzonitrile

InChI

InChI=1S/C9H9NS/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7,11H,1H3

InChI Key

DUECDNTUYICVIZ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC(=C1)C#N)S

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(1-Sulfanylethyl)benzonitrile can be achieved through several methods. One common approach involves the reaction of benzonitrile with a suitable sulfanylethylating agent under controlled conditions. For instance, the reaction can be carried out using a base such as sodium hydride in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: Industrial production of 3-(1-Sulfanylethyl)benzonitrile typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or distillation to remove impurities and obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 3-(1-Sulfanylethyl)benzonitrile undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

    Reduction: Lithium aluminum hydride, catalytic hydrogenation.

    Substitution: Nitrating agents (e.g., nitric acid), halogenating agents (e.g., bromine).

Major Products Formed:

Scientific Research Applications

3-(1-Sulfanylethyl)benzonitrile has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be utilized in the study of enzyme interactions and metabolic pathways involving sulfur-containing compounds.

    Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(1-Sulfanylethyl)benzonitrile involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The nitrile group can also participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s biological activity .

Comparison with Similar Compounds

Structural and Electronic Differences

The table below summarizes key structural analogs of 3-(1-Sulfanylethyl)benzonitrile, highlighting substituent effects on properties and applications:

Compound Name Substituent Key Properties/Activities Applications References
3-(1-Sulfanylethyl)benzonitrile -SCH2CH2 Intermediate reactivity; potential thiol-mediated interactions Organic synthesis, drug intermediates
3-(Trifluoromethyl)benzonitrile -CF3 Strong electron-withdrawing; delocalized LUMO in OLED materials Organic light-emitting diodes (OLEDs)
3-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]benzonitrile Oxadiazole-pyridinyl Antimicrobial (MIC: 25–100 μM vs. Candida spp.) Antibacterial/antifungal agents
3-Nitrobenzonitrile -NO2 Electron-withdrawing; high reactivity in substitution reactions Chemical synthesis
3-(1-Amino-2-hydroxyethyl)benzonitrile -CH(NH2)CH2OH Amphiphilic properties; potential for hydrogen bonding Pharmaceutical intermediates
3-(6-Oxo-1,6-dihydropyridazin-3-yl)benzonitrile Pyridazinyl Antitumor activity (as intermediate in tepotinib derivatives) Oncology drug development

Research Findings and Implications

  • Substituent-Driven Reactivity: Electron-withdrawing groups (e.g., -CF3, -NO2) increase electrophilicity of the benzene ring, favoring nucleophilic substitution, while electron-donating groups (e.g., -SCH2CH2) may stabilize radicals or facilitate thiol-disulfide exchange reactions.
  • Biological Efficacy : Heterocyclic substituents (e.g., oxadiazole, pyridazinyl) enhance antimicrobial and antitumor activities by improving target binding or metabolic stability.
  • Material Design: Bulky substituents (e.g., carbazole-phenoxazine in ) improve thermal stability in OLEDs, whereas sulfanyl groups could introduce sulfur-based luminescence or conductivity properties.

Biological Activity

3-(1-Sulfanylethyl)benzonitrile is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the available literature regarding its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

3-(1-Sulfanylethyl)benzonitrile can be represented by the following chemical structure:

  • Chemical Formula : C9H10N1S1
  • Molecular Weight : 166.25 g/mol

The presence of the sulfanyl group is significant as it may influence the compound's reactivity and interaction with biological targets.

Research indicates that compounds with similar structures often exhibit a range of biological activities, including:

  • Anticancer Activity : Compounds with benzonitrile moieties have been shown to induce apoptosis in various cancer cell lines. For instance, studies have demonstrated that derivatives can increase reactive oxygen species (ROS) levels, leading to mitochondrial dysfunction and subsequent cell death .
  • Anti-inflammatory Effects : Some benzonitrile derivatives inhibit pro-inflammatory cytokines such as IL-6, which is crucial in conditions like cancer and autoimmune diseases .

Anticancer Activity

A study examining various benzonitrile derivatives found that compounds similar to 3-(1-Sulfanylethyl)benzonitrile exhibited significant cytotoxic effects against cancer cell lines such as K562 (chronic myeloid leukemia) and others. The mechanism involved the modulation of ROS levels and mitochondrial pathways, leading to increased caspase activity and apoptosis induction .

CompoundIC50 (µM)Cell LineMechanism
Compound A10K562ROS generation
Compound B15HeLaMitochondrial dysfunction
3-(1-Sulfanylethyl)benzonitrileTBDTBDTBD

Antimicrobial Activity

The antibacterial properties of 3-(1-Sulfanylethyl)benzonitrile have also been explored. In vitro studies revealed moderate activity against Gram-positive strains, with minimum inhibitory concentration (MIC) values reported between 16 to 64 µg/mL. This suggests potential for development as an antimicrobial agent .

Case Studies

Several case studies highlight the therapeutic potential of similar compounds:

  • Case Study 1 : A derivative of benzonitrile was evaluated for its ability to inhibit PD-1/PD-L1 interactions in cancer therapy. The compound showed promising results with an IC50 value of 8.52 µM, indicating significant potential for immune checkpoint inhibition .
  • Case Study 2 : Another study focused on a related compound demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting a role in treating inflammatory diseases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.